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Compound Name: 3-(4-Chlorophenoxy)azetidine
CAS No.: 753445-45-3
Cat. No.: B1322565
. J

Executive Summary

3-(4-Chlorophenoxy)azetidine (CAS: 753445-45-3 for free base; CAS: 490021-97-1 for HCI
salt) is a high-value heterocyclic building block used in drug discovery to modulate lipophilicity
and metabolic stability. Unlike standard secondary amines, the azetidine ring possesses
significant ring strain (~25 kcal/mol), imparting unique reactivity and stability challenges.

This guide standardizes the handling of this compound, moving beyond generic safety data
sheets (SDS) to address the specific risks associated with strained nitrogen heterocycles and
halogenated aromatics. The protocols below prioritize the Hydrochloride salt form, as it is the
industry-standard for solid-state storage.

Physicochemical & Hazard Profile

The following data consolidates properties for the hydrochloride salt, the most common
commercial form.

Table 1: Critical Substance Data
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Specification

Chemical Name

3-(4-Chlorophenoxy)azetidine Hydrochloride

CAS Number

490021-97-1 (HCI Salt) / 753445-45-3 (Free

Base)

Molecular Formula

CoH10CINO[1][2] - HCI

Molecular Weight

220.09 g/mol (Salt)

Physical State

White to off-white crystalline solid

Solubility

Soluble in Water, DMSO, Methanol; Sparingly
soluble in DCM (salt form)

Ring Strain

~25.2 kcal/mol (Susceptible to nucleophilic ring

opening)

Hazard Identification (GHS Classification)

Signal Word: WARNINGI3][4][5]

H302: Harmful if swallowed.[5][6][7]

H315: Causes skin irritation.[6][8]

H319: Causes serious eye irritation.[6][8]

H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).[3]

Risk Management & Engineering Controls

Effective control relies on containment.[9][10] The primary risk is not acute lethality, but rather

cumulative irritation and the potential for sensitization common to reactive amines.

Containment Strategy

» Primary Barrier: All weighing and transfer operations must occur within a certified Chemical

Fume Hood operating at a face velocity of 0.5 m/s (100 fpm).
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 Static Control: As a dry micronized powder, the HCI salt can be static-active. Use an ionizing
bar or antistatic gun during weighing to prevent dispersal.

 Inert Atmosphere: While the salt is air-stable, the free base (if generated) is sensitive to CO:z
and moisture. All reactions generating the free base must be conducted under Nitrogen or
Argon.

Personal Protective Equipment (PPE) Matrix

Protection Zone Recommended Equipment  Rationale

Standard nitrile provides

>480m protection against solid
Hand Protection Double Nitrile (0.11mm min) contact. If dissolved in

DCM/THF, use Silver Shield

laminates as under-gloves.

Safety glasses are insufficient
) ) due to the fine particulate
Eye Protection Chemical Splash Goggles )
nature of the salt which can

bypass side-shields.

Only required if engineering
Respiratory N95 / P100 (if outside hood) controls (fume hood) fail or

during spill cleanup.

Standard protection; Tyvek
Body Lab Coat (Cotton/Poly) sleeves recommended for

scale-up (>10g).

Experimental Protocols & Handling
Storage and Stability

o Temperature: Store at 2—8°C (Refrigerated).
e Environment: Hygroscopic. Store in a tightly sealed container with a desiccant pack.

o Shelf Life: Re-test purity (NMR/LCMS) every 12 months. Degradation often manifests as
ring-opened amino-alcohols or hydrolysis of the ether linkage.
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Synthesis Workflow: Free Base Liberation

Context: Most reactions (e.g., amide coupling, SNAr) require the nucleophilic free amine.
Liberating the free base in situ is safer than isolating it.

o Suspension: Suspend the 3-(4-Chlorophenoxy)azetidine HCI in the reaction solvent (e.qg.,
DMF, DCM).

o Neutralization: Add a non-nucleophilic base (e.g., DIPEA or TEA) at 3.0 equivalents.

o Note: Avoid strong inorganic bases (NaOH) in protic solvents at high heat, as this may
trigger ether hydrolysis or ring opening.

 Verification: The suspension should clear as the lipophilic free base forms (if using DCM).

Visual Workflow: Handling Lifecycle

Critical Control Points

Reaction / Synthesis | | o
(In-situ Neutralization) | !

Disposal
(Halogenated Organic)

Receipt & Log Dissolve immediatel
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_______________

Click to download full resolution via product page
Figure 1: Lifecycle management of azetidine salts from receipt to disposal.

Emergency Response Protocols
Spill Management Logic

Scenario: Spillage of solid powder inside or outside the fume hood.
o Evacuate: Clear the immediate area of non-essential personnel.
o PPE Upgrade: Don double nitrile gloves and N95 respirator.

» Containment: Cover spill with wet paper towels (to prevent dust generation).
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e Cleanup:

o Solid: Scoop into a wide-mouth jar.

o Residue: Wipe surface with 10% dilute acetic acid (to solubilize and neutralize remaining

amine traces), followed by water.

o Disposal: Label as "Hazardous Waste: Toxic Solid (Amine Salt)."

Exposure First Aid[11]

o Eye Contact: Immediately flush with water for 15 minutes.[11][12] Hold eyelids open. The

mechanical irritation of crystals combined with chemical acidity (HCI salt) can cause corneal

damage.

o Skin Contact: Wash with soap and water.[11][12] Do not use alcohol/solvents, as they may

enhance transdermal absorption of the lipophilic free base.

Decision Tree: Emergency Response

Exposure / Incident

Identify Type

N

Eye Contact

Skin Contact

Inhalation

l

:

l

Flush 15min
(Eyewash Station)

Soap & Water
(No Solvents)

Fresh Air
Supportive Care

e

Seek Medical Attention
(Bring SDS)
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Figure 2: Immediate response logic for personnel exposure.
Disposal Considerations
Do not dispose of via sink or general trash.
o Waste Stream: Halogenated Organic Waste (due to the chlorophenyl group).

» Neutralization: If disposing of unreacted stock, dissolve in a combustible solvent and
incinerate via a licensed hazardous waste contractor.

» Container: Triple rinse containers with methanol before disposal; treat rinsate as hazardous
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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